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Compound of Interest

Compound Name: 3'-Methyl-4-O-methylhelichrysetin

Cat. No.: B017227 Get Quote

3'-Methyl-4-O-methylhelichrysetin: A Technical
Overview
CAS Number: 109471-13-8

Synonyms: 3'-Methyl-2',4'-dihydroxy-4,6'-dimethoxychalcone

This technical guide provides a summary of the available information on 3'-Methyl-4-O-
methylhelichrysetin, a natural chalcone isolated from the bark of Cephalotaxus species. This

document is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
3'-Methyl-4-O-methylhelichrysetin is a flavonoid belonging to the chalcone class of

compounds. Chalcones are characterized by an open-chain structure with two aromatic rings

linked by a three-carbon α,β-unsaturated carbonyl system.
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Property Value Source

CAS Number 109471-13-8 [1]

Molecular Formula C₁₈H₁₈O₅ -

Molecular Weight 314.3 g/mol -

Natural Source
Bark of Cephalotaxus affine

and Cephalotaxus sinensis
[2][3]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

[3]

Structure:

3'-Methyl-4-O-methylhelichrysetin

C1=CC(=CC=C1C(=O)C=CC2=CC=C(C=C2)OC)C3=C(C(=C(C=C3)OC)O)C

Click to download full resolution via product page

Caption: Chemical structure of 3'-Methyl-4-O-methylhelichrysetin.

Biological Activity and Mechanism of Action
General Context of Chalcones
Chalcones as a chemical class are known to exhibit a wide range of biological activities,

including cytotoxic, anti-inflammatory, antioxidant, and antimicrobial effects.[4][5][6][7][8][9][10]

[11] Their mechanisms of action are diverse and can involve the modulation of various

signaling pathways.

Activity of 3'-Methyl-4-O-methylhelichrysetin
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Despite the known biological activities of the broader chalcone family, specific quantitative data

on the biological activity of 3'-Methyl-4-O-methylhelichrysetin (CAS 109471-13-8) is not

readily available in the public domain. Searches of scientific literature and databases did not

yield specific IC₅₀ or EC₅₀ values, nor detailed studies on its mechanism of action.

While compounds isolated from the Cephalotaxus genus, particularly alkaloids, have been

shown to possess cytotoxic properties, specific data for the chalcones from this genus,

including 3'-Methyl-4-O-methylhelichrysetin, are lacking.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 3'-
Methyl-4-O-methylhelichrysetin are not available in the reviewed literature. General

methodologies for working with chalcones are summarized below.

General Chalcone Cytotoxicity Assay (MTT Assay)
A common method to assess the cytotoxic activity of chalcones is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b017227?utm_src=pdf-body
https://www.benchchem.com/product/b017227?utm_src=pdf-body
https://www.benchchem.com/product/b017227?utm_src=pdf-body
https://www.benchchem.com/product/b017227?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4204070/
https://www.mdpi.com/2673-9879/4/4/48
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MTT Assay Workflow

Plate cells in 96-well plates

Incubate for 24h

Add varying concentrations of the chalcone

Incubate for 48h

Add MTT solution

Incubate for 4h

Solubilize formazan crystals (e.g., with DMSO)

Read absorbance (e.g., at 570 nm)

Calculate IC50 value

Click to download full resolution via product page

Caption: A generalized workflow for determining cytotoxicity using the MTT assay.
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Synthesis
A specific synthetic route for 3'-Methyl-4-O-methylhelichrysetin is not described in the

available literature. Chalcones are typically synthesized via a Claisen-Schmidt condensation

between a substituted acetophenone and a substituted benzaldehyde.

General Claisen-Schmidt Condensation

Substituted
Acetophenone

Chalcone

+

Substituted
Benzaldehyde

Base or Acid Catalyst

Click to download full resolution via product page

Caption: General scheme for chalcone synthesis via Claisen-Schmidt condensation.

Spectroscopic Data
Specific NMR or mass spectrometry data for 3'-Methyl-4-O-methylhelichrysetin could not be

retrieved from the searched databases.

Conclusion
3'-Methyl-4-O-methylhelichrysetin is a naturally occurring chalcone with a defined chemical

structure. However, there is a significant gap in the publicly available scientific literature

regarding its specific biological activities, mechanism of action, and quantitative data. While the

broader class of chalcones is well-studied and known for a variety of pharmacological effects,

this specific compound remains largely uncharacterized in terms of its biological function.

Further research is required to elucidate the potential therapeutic properties of 3'-Methyl-4-O-
methylhelichrysetin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b017227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

